Cas no 112-29-8 (1-Bromodecane)

• Product Name: 1-Bromodecane
• CAS No: 112-29-8
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• MDL: MFCD00000221
• CID: 35732
• PubChem ID: 8173
• Update Time: 2025-05-28

1-Bromodecane Chemical and Physical Properties

Names and Identifiers

• n-Decyl bromide
• Decylbromide
• 1-Bromdecan
• BROMO DECANE
• 1-BROMODECANE
• 1-bromo-decan
• 1-Decylbromid
• I–Bromodecane
• BroMine decane
• 10-Bromodecane
• 1-decylbromide
• Decyl Bromide
• Decane, 1-bromo-
• 1-Decyl bromide
• bromodecane
• Decane, bromo-
• MYMSJFSOOQERIO-UHFFFAOYSA-N
• 1-Bromo decane
• C10H21Br
• n-decylbromide
• decylmonobromide
• Decyl monobromide
• 1-bromo-n-decane
• PubChem2457
• DSSTox_CID_30133
• DSSTox_GSID_51581
• KSC220K9N
• Jsp000948
• TIMT
• CHEMBL3559832
• CAS-112-29-8
• 112-29-8
• Y2JDF9ZCB6
• 1219802-02-4
• DTXCID3030133
• NSC8780
• 1-Bromodecane, purum, >=97.0% (GC)
• EINECS 203-955-3
• NS00001694
• Tox21_303974
• VS-02933
• EN300-19407
• NSC 8780
• Q-200114
• AKOS005720976
• 1-Bromodecane, 98%
• 1-bromo-decane
• UNII-Y2JDF9ZCB6
• EC 203-955-3
• NSC-8780
• 1-BroModecane--d5
• B0583
• FT-0607525
• NCGC00357198-01
• DTXSID9051581
• MFCD00000221
• BCP28226
• AI3-28586
• SCHEMBL33325
• 1-Bromo-decane; 1-Decyl Bromide; 10-Bromodecane; Decyl Bromide; NSC 8780; n-Decyl Bromide
• nDecyl bromide
• BBL011376
• Decane, 1bromo
• 1Decyl bromide
• STL146474
• 1bromodecane
• FB34576
• 203-955-3
• 1-Bromodecane

• MDL： MFCD00000221
• Inchi： 1S/C10H21Br/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3
• InChI Key： MYMSJFSOOQERIO-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCC
• BRN： 1735227

Computed Properties

• Exact Mass: 220.08300
• Monoisotopic Mass: 220.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless oily liquid. Sensitive to light.
• Density: 1.066 g/mL at 25 °C(lit.)
• Melting Point: -30°C(lit.)
• Boiling Point: 139°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 0.00000
• LogP: 4.52200
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol, ether and chloroform, insoluble in water.

1-Bromodecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8
• RTECS：HD6850000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：Comb liq
• TSCA：Yes
• PackingGroup：III
• Storage Condition：Store at room temperature

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